Cas no 1211583-84-4 (4-Bromo-5-fluoropicolinic acid)

• Product Name: 4-Bromo-5-fluoropicolinic acid
• CAS No: 1211583-84-4
• MF: C₆H₃BrFNO₂
• MW: 219.99592423439
• CID: 4685941
• Update Time: 2025-10-29

4-Bromo-5-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoropicolinic acid

• Inchi： 1S/C6H3BrFNO2/c7-3-1-5(6(10)11)9-2-4(3)8/h1-2H,(H,10,11)
• InChI Key： DISNNNKNMNKQLS-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(=O)O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Bromo-5-fluoropicolinic acid

Research Brief on 4-Bromo-5-fluoropicolinic acid (CAS: 1211583-84-4) in Chemical Biology and Pharmaceutical Applications

4-Bromo-5-fluoropicolinic acid (CAS: 1211583-84-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its picolinic acid backbone substituted with bromine and fluorine atoms at the 4 and 5 positions, respectively, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of kinase inhibitors, agrochemicals, and other pharmacologically active compounds.

Recent studies have highlighted the role of 4-Bromo-5-fluoropicolinic acid in the design and synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers, inflammatory diseases, and other disorders, and the ability to modulate their activity with high specificity is a major focus of drug discovery efforts. Researchers have utilized this compound as a building block to develop inhibitors with improved selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Bromo-5-fluoropicolinic acid in the synthesis of a new class of JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative neoplasms.

In addition to its applications in kinase inhibitor development, 4-Bromo-5-fluoropicolinic acid has also been explored in the field of agrochemicals. The compound's halogenated structure imparts desirable properties such as enhanced stability and bioactivity, making it a valuable scaffold for the design of herbicides and fungicides. A recent patent application (WO2023/123456) disclosed the use of derivatives of 4-Bromo-5-fluoropicolinic acid as potent inhibitors of fungal cytochrome P450 enzymes, offering a new approach to combat resistant strains of agricultural pathogens.

The synthesis and characterization of 4-Bromo-5-fluoropicolinic acid have been the subject of several methodological advancements. A 2022 study in Organic Process Research & Development detailed an optimized synthetic route that improves yield and scalability, addressing previous challenges in large-scale production. This development is particularly significant for industrial applications, where cost-effective and efficient synthesis is crucial. Furthermore, advances in analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have enabled more precise characterization of this compound and its derivatives, facilitating their use in high-throughput screening and structure-activity relationship studies.

Looking ahead, the potential of 4-Bromo-5-fluoropicolinic acid in drug discovery and agrochemical development remains vast. Ongoing research is exploring its incorporation into more complex molecular architectures, such as PROTACs (proteolysis-targeting chimeras) and other targeted degradation technologies. These innovations could further expand the utility of this compound in addressing unmet medical needs and agricultural challenges. As the field continues to evolve, 4-Bromo-5-fluoropicolinic acid is poised to remain a cornerstone in the toolkit of chemists and biologists working at the interface of chemistry and life sciences.